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Compound of Interest

Compound Name: Jak2-IN-10

Cat. No.: B15614166 Get Quote

Application Notes and Protocols for Jak2-IN-10
Audience: Researchers, scientists, and drug development professionals.

Introduction
Jak2-IN-10 is a potent and specific inhibitor of the Janus kinase 2 (JAK2), particularly the

V617F mutant, with an IC50 value of ≤10 nM[1][2]. The JAK-STAT signaling pathway is a

critical regulator of cellular processes such as proliferation, differentiation, apoptosis, and

immune responses[3][4][5]. Dysregulation of this pathway is implicated in various diseases,

including myeloproliferative neoplasms and other cancers[6][7]. These application notes

provide a practical guide for the dissolution and storage of Jak2-IN-10 to ensure its stability

and efficacy in research applications.

Chemical and Physical Properties
A summary of the key properties of Jak2-IN-10 is provided in the table below.
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Property Value Reference

Molecular Formula C33H33D3FN9O2 [1][2]

Molecular Weight 612.71 [1][2]

Appearance Solid, white to off-white powder [2][8]

Purity Typically ≥97% [2]

Target JAK2 V617F [1][2]

IC50 ≤10 nM [1][2]

Solubility
While specific quantitative solubility data for Jak2-IN-10 is not readily available, inhibitors of this

class often exhibit limited solubility in aqueous solutions. Based on information for similar

compounds, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock

solutions[9]. It is crucial to prepare a high-concentration stock solution in DMSO, which can

then be further diluted in aqueous buffers or cell culture media for experiments. The final

concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid solvent-

induced artifacts.

Solvent Recommended Use Notes

DMSO Preparation of stock solutions
A common solvent for similar

kinase inhibitors.

Ethanol Alternative for stock solutions

May be a viable alternative,

but solubility should be

confirmed[9].

Aqueous Buffers
Not recommended for initial

dissolution

Jak2-IN-10 is expected to have

poor solubility in aqueous

solutions.

Storage Conditions
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Proper storage of Jak2-IN-10 is critical to maintain its stability and activity. Recommendations

for storage of the compound in its solid form and in solution are provided below.

Form
Storage
Temperature

Duration Reference

Powder (Solid) -20°C 3 years [1][2]

In Solvent -80°C 6 months [1][2]

In Solvent -20°C 1 month [1][2]

Note: For solutions, it is advisable to aliquot the stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Jak2-IN-10 in DMSO
Materials:

Jak2-IN-10 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the vial of Jak2-IN-10 powder to room temperature before opening to prevent

moisture condensation.

Calculate the volume of DMSO required to prepare a 10 mM stock solution. The molecular

weight of Jak2-IN-10 is 612.71 g/mol .

For 1 mg of Jak2-IN-10, the required volume of DMSO is calculated as follows:
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Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 612.71 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 163.2 µL

Carefully add the calculated volume of DMSO to the vial containing the Jak2-IN-10 powder.

Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle warming (to 37°C)

and sonication can be used to aid dissolution if necessary.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile polypropylene

tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month)[1][2].

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Materials:

10 mM Jak2-IN-10 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile tubes for dilution

Procedure:

Thaw a single-use aliquot of the 10 mM Jak2-IN-10 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium or assay buffer to achieve

the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the working solution should be kept as low

as possible (e.g., <0.5%) to minimize any potential effects on the cells.
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Ensure that the vehicle control (e.g., cells treated with medium containing the same final

concentration of DMSO without the inhibitor) is included in your experimental design.

Add the prepared working solutions to your cell cultures or assay plates.

Incubate for the desired period as determined by your specific experimental protocol.

Visualizations
Jak2 Signaling Pathway
The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway

is a principal signaling mechanism for a wide array of cytokines and growth factors[3][5]. Upon

ligand binding, receptor-associated JAKs are activated, leading to the phosphorylation of STAT

proteins. These phosphorylated STATs then translocate to the nucleus to regulate gene

expression, influencing critical cellular functions like cell growth, proliferation, and

differentiation[4][10].
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Caption: The Jak2-STAT signaling pathway and the inhibitory action of Jak2-IN-10.
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Experimental Workflow: Dissolving and Storing Jak2-IN-
10
The following workflow diagram outlines the key steps for the proper handling of Jak2-IN-10,

from receiving the compound to its use in experiments.
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Caption: Workflow for the preparation and storage of Jak2-IN-10 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15614166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

